![molecular formula C16H16N2O3 B4438487 N-[3-(acetylamino)-4-methoxyphenyl]benzamide](/img/structure/B4438487.png)
N-[3-(acetylamino)-4-methoxyphenyl]benzamide
Overview
Description
N-[3-(acetylamino)-4-methoxyphenyl]benzamide, also known as AM404, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AM404 is a synthetic derivative of anandamide, an endocannabinoid that is naturally produced in the body. AM404 has been shown to modulate the endocannabinoid system and has been studied for its potential use in the treatment of various medical conditions.
Mechanism of Action
N-[3-(acetylamino)-4-methoxyphenyl]benzamide has been shown to modulate the endocannabinoid system by inhibiting the reuptake of anandamide. This leads to an increase in the levels of anandamide in the body, which can then activate cannabinoid receptors. N-[3-(acetylamino)-4-methoxyphenyl]benzamide has also been shown to have effects on other receptors such as TRPV1 and PPARα.
Biochemical and Physiological Effects
N-[3-(acetylamino)-4-methoxyphenyl]benzamide has been shown to have a range of biochemical and physiological effects. Studies have suggested that it can reduce inflammation, oxidative stress, and neuronal damage. It has also been shown to have analgesic effects and can reduce pain sensitivity.
Advantages and Limitations for Lab Experiments
N-[3-(acetylamino)-4-methoxyphenyl]benzamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced and standardized. It also has a well-established mechanism of action and has been extensively studied. However, there are also limitations to its use. For example, it may not accurately reflect the effects of endocannabinoids produced naturally in the body.
Future Directions
There are several potential future directions for research on N-[3-(acetylamino)-4-methoxyphenyl]benzamide. One area of interest is its potential use in the treatment of neurological disorders such as epilepsy and multiple sclerosis. Another area of interest is its potential use in the treatment of pain, particularly neuropathic pain. Additionally, there is potential for the development of new analogs of N-[3-(acetylamino)-4-methoxyphenyl]benzamide that may have improved therapeutic properties.
Scientific Research Applications
N-[3-(acetylamino)-4-methoxyphenyl]benzamide has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. Studies have also suggested that N-[3-(acetylamino)-4-methoxyphenyl]benzamide may have potential in the treatment of various medical conditions such as neuropathic pain, migraines, and epilepsy.
properties
IUPAC Name |
N-(3-acetamido-4-methoxyphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-11(19)17-14-10-13(8-9-15(14)21-2)18-16(20)12-6-4-3-5-7-12/h3-10H,1-2H3,(H,17,19)(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCAFSZNOYYPHBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(3-methylphenyl)propanamide](/img/structure/B4438408.png)
![1-[(dimethylamino)sulfonyl]-N-(4-phenoxyphenyl)-4-piperidinecarboxamide](/img/structure/B4438413.png)
![1-[(1-benzyl-4-piperidinyl)carbonyl]indoline](/img/structure/B4438425.png)
![N-(3-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4438436.png)
![N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}butanamide](/img/structure/B4438440.png)
![2-chloro-N-{1-methyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazol-5-yl}benzamide](/img/structure/B4438444.png)
![8-(2,3,4-trimethoxyphenyl)-7,8-dihydro[1,3]dioxolo[4,5-g]quinolin-6(5H)-one](/img/structure/B4438447.png)
![4-(4-cyclohexyl-1-piperazinyl)[1]benzofuro[3,2-d]pyrimidine](/img/structure/B4438457.png)
![N-(2,5-dichlorophenyl)-1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]prolinamide](/img/structure/B4438464.png)
![N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide](/img/structure/B4438472.png)
![2-[4-(2-hydroxyethyl)-1-piperazinyl]-7-(4-methoxyphenyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone](/img/structure/B4438476.png)
![3-{[4-(2,3-dimethylphenyl)-1-piperazinyl]carbonyl}-6,7,8,9-tetrahydro-4H-pyrimido[2,1-b][1,3]benzothiazol-4-one](/img/structure/B4438503.png)
![2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone](/img/structure/B4438515.png)